Cas no 1361659-38-2 (4'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl)

• Product Name: 4'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl
• CAS No: 1361659-38-2
• MF: C₁₃H₇BrCl₄
• MW: 384.910679101944
• CID: 4999487
• Update Time: 2025-05-19

4'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl

• Inchi： 1S/C13H7BrCl4/c14-6-8-2-1-7(3-11(8)16)10-4-9(15)5-12(17)13(10)18/h1-5H,6H2
• InChI Key： YSEOSKJNTFPYHQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1Cl)C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 4'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl

4'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl: A Comprehensive Overview

4'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl (CAS No. 1361659-38-2) is a highly specialized organic compound that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a biphenyl framework with multiple substituents: specifically, a bromomethyl group at the 4' position and chlorine atoms at the 2, 3, 5 positions on the first ring and the 3' position on the second ring. The combination of these substituents imparts distinctive chemical properties to the molecule.

The synthesis of 4'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl involves a series of carefully controlled reactions that ensure the precise placement of substituents on the biphenyl backbone. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, reducing costs and improving yields. For instance, studies have shown that the use of palladium-catalyzed coupling reactions can significantly enhance the efficiency of constructing such complex molecules.

The physical and chemical properties of this compound are heavily influenced by its molecular structure. The presence of multiple chlorine atoms introduces electron-withdrawing effects, which increase the molecule's reactivity in certain chemical environments. Additionally, the bromomethyl group at the 4' position contributes to its unique reactivity and potential applications in various chemical transformations.

One of the most promising applications of 4'-(Bromomethyl)-2,3,5,3'-tetrachlorobiphenyl lies in its use as an intermediate in the synthesis of advanced materials. Recent research has highlighted its role in the development of high-performance polymers and electronic materials. For example, studies published in leading journals have demonstrated that this compound can serve as a building block for constructing advanced organic semiconductors with tailored electronic properties.

In terms of environmental impact and safety considerations, it is crucial to evaluate the potential risks associated with handling and disposing of this compound. While it is not classified as a hazardous material under current regulations (as per point 5), proper precautions should still be taken to minimize exposure and ensure safe handling practices.

Looking ahead, ongoing research into CAS No. 1361659-38-2 continues to uncover new insights into its properties and potential applications. Collaborative efforts between academic institutions and industry leaders are paving the way for innovative uses of this compound in fields ranging from pharmaceuticals to advanced materials science.